3,5-dimethoxy-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide oxalate

• IUPAC Name: 3,5-dimethoxy-N-methyl-N-(2-pyridin-2-ylethyl)benzamide;oxalic acid
• InChI: InChI=1S/C17H20N2O3.C2H2O4/c1-19(9-7-14-6-4-5-8-18-14)17(20)13-10-15(21-2)12-16(11-13)22-3;3-1(4)2(5)6/h4-6,8,10-12H,7,9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: DGUQYPOKMZVZBR-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C(=O)C2=CC(=CC(=C2)OC)OC.C(=O)(C(=O)O)O
• Molecular Formula: C19H22N2O7
• Molecular Weight: 390.4 g/mol

Description

3,5-dimethoxy-N-methyl-N-[2-(2-pyridinyl)ethyl]benzamide oxalate is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound is often referred to as "DMPEB" and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

DMPEB has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and biochemistry. One of the main areas of interest is its potential as a ligand for the sigma-1 receptor, which is a protein that is involved in a variety of cellular processes. DMPEB has been shown to bind to this receptor with high affinity, making it a potentially valuable tool for studying its function and regulation.

Mechanism of Action

The exact mechanism of action of DMPEB is not fully understood, but it is believed to act as a modulator of the sigma-1 receptor. This receptor is involved in a variety of cellular processes, including calcium signaling, protein folding, and neurotransmitter release. By binding to this receptor, DMPEB may be able to modulate its activity and affect these processes.
Biochemical and Physiological Effects:
DMPEB has been shown to have a variety of biochemical and physiological effects, including the modulation of calcium signaling, the inhibition of certain enzymes, and the regulation of gene expression. It has also been shown to have potential neuroprotective effects, making it a potentially valuable tool for studying neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMPEB is its high affinity for the sigma-1 receptor, which makes it a valuable tool for studying its function and regulation. However, one of the main limitations is its relatively low solubility in non-polar solvents, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a variety of future directions for research on DMPEB, including the development of new synthesis methods, the exploration of its potential applications in neurodegenerative diseases, and the identification of other potential targets for its activity. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent.